Cas no 946214-97-7 (4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4-dimethoxyphenyl)butanamide)

• Product Name: 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4-dimethoxyphenyl)butanamide
• CAS No: 946214-97-7
• MF: C₂₂H₂₂ClN₃O₄
• MW: 427.880784511566
• CID: 5805259
• PubChem ID: 16884596
• Update Time: 2025-06-12

4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4-dimethoxyphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]-N-(2,4-dimethoxyphenyl)butanamide
• F5013-0199
• 4-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(2,4-dimethoxyphenyl)butanamide
• 4-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(2,4-dimethoxyphenyl)butanamide
• VU0628750-1
• AKOS024488801
• 946214-97-7
• 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4-dimethoxyphenyl)butanamide

• Inchi： 1S/C22H22ClN3O4/c1-29-17-9-10-19(20(14-17)30-2)24-21(27)4-3-13-26-22(28)12-11-18(25-26)15-5-7-16(23)8-6-15/h5-12,14H,3-4,13H2,1-2H3,(H,24,27)
• InChI Key： KFRWMCSTQOQDFP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CCCN1N=C(C2=CC=C(Cl)C=C2)C=CC1=O

Computed Properties

• Exact Mass: 427.1298839g/mol
• Monoisotopic Mass: 427.1298839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.2Ų

Additional information on 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4-dimethoxyphenyl)butanamide

Comprehensive Analysis of 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4-dimethoxyphenyl)butanamide (CAS No. 946214-97-7)

The compound 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4-dimethoxyphenyl)butanamide (CAS No. 946214-97-7) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridazine core and chlorophenyl and dimethoxyphenyl substituents, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in cancer research and neurodegenerative disease studies. The 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4-dimethoxyphenyl)butanamide stands out due to its modular design, which allows for fine-tuning of its pharmacological properties. This adaptability is crucial for addressing challenges like drug resistance and off-target effects, topics frequently searched by professionals in the field.

The synthesis of 946214-97-7 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are often discussed in academic forums and patent literature, reflecting the compound's relevance in medicinal chemistry. Its lipophilic nature and hydrogen-bonding capabilities further enhance its bioavailability, a key consideration in modern drug formulation strategies.

From an industrial perspective, 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4-dimethoxyphenyl)butanamide is also gaining attention for its potential role in high-throughput screening assays. Laboratories are increasingly using such compounds to identify biomarkers and validate therapeutic targets, addressing the growing need for cost-effective and scalable research tools. This aligns with the broader shift toward data-driven drug discovery, a hot topic in both scientific and investment communities.

Environmental and safety profiles of CAS 946214-97-7 are equally important. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's stability under various pH conditions makes it suitable for in vitro and in vivo studies, a feature highly valued in preclinical research. These attributes are frequently queried in pharmacokinetics databases, underscoring its practical utility.

In summary, 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4-dimethoxyphenyl)butanamide represents a promising candidate for advancing biomedical science. Its structural versatility and functional efficacy position it at the intersection of chemical biology and therapeutic innovation, answering critical questions in today's research landscape.